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Compound of Interest

Compound Name: 2-(Thiophen-2-ylthio)acetic acid

CAS No.: 7342-42-9

Cat. No.: B1266796

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Thiophen-2-ylthio)acetic acid,

a sulfur-containing heterocyclic compound. This document delves into its fundamental chemical

properties, a proposed synthesis pathway, and its potential applications in the fields of

medicinal chemistry and materials science. While publicly available data on this specific

molecule is limited, this guide synthesizes the known information and provides expert insights

based on the chemistry of related thiophene derivatives.

Core Molecular Attributes
2-(Thiophen-2-ylthio)acetic acid is an organic compound featuring a thiophene ring linked

through a sulfur atom (thioether linkage) to an acetic acid moiety.

Molecular Formula and Weight
The chemical formula of 2-(Thiophen-2-ylthio)acetic acid is C6H6O2S2[1]. Its molecular

weight is 174.24 g/mol [1].
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Structural Representation
The structural formula of 2-(Thiophen-2-ylthio)acetic acid is presented below:

Physicochemical and Spectroscopic Profile
Detailed experimental data for the physicochemical properties of 2-(Thiophen-2-ylthio)acetic
acid are not extensively reported in publicly available literature. However, based on its

structure and data from commercial suppliers, the following characteristics can be summarized.

Quantitative Data Summary
Property Value/Information Source(s)

CAS Number 7342-42-9 [1][2]

Molecular Formula C6H6O2S2 [1]

Molecular Weight 174.24 g/mol [1]

Physical Form Solid

Purity Typically ≥95%

Storage Temperature Room temperature

Spectroscopic Characteristics
While specific spectra are not readily available in published literature, the expected

spectroscopic signatures of 2-(Thiophen-2-ylthio)acetic acid can be predicted based on its

functional groups:

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

protons on the thiophene ring, a singlet for the methylene (-CH2-) protons of the acetic acid

group, and a broad singlet for the carboxylic acid proton.
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¹³C NMR: The carbon NMR spectrum would display signals for the four distinct carbons of

the thiophene ring, the methylene carbon, and the carbonyl carbon of the carboxylic acid.

IR Spectroscopy: The infrared spectrum would be characterized by a broad absorption band

for the O-H stretch of the carboxylic acid, a sharp peak for the C=O stretch of the carbonyl

group, and bands corresponding to the C-S and C-H bonds of the thiophene ring.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound.

Commercial suppliers like BLD Pharm indicate the availability of analytical data such as NMR,

HPLC, and LC-MS for this compound upon request[3].

Synthesis and Reaction Chemistry
A specific, detailed, and peer-reviewed synthesis protocol for 2-(Thiophen-2-ylthio)acetic acid
is not widely published. However, a plausible and chemically sound synthetic route can be

proposed based on established reactions of thiols with haloacetic acids. A likely method

involves the nucleophilic substitution reaction between 2-mercaptothiophene and a haloacetic

acid, such as chloroacetic acid or bromoacetic acid, under basic conditions.

Proposed Synthesis Pathway
The synthesis can be envisioned as a two-step process: the deprotonation of 2-

mercaptothiophene to form the more nucleophilic thiolate, followed by its reaction with the

haloacetic acid.
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2-Mercaptothiophene

Thiophene-2-thiolate

Deprotonation

Base (e.g., NaOH) 2-(Thiophen-2-ylthio)acetic acid

Nucleophilic Substitution

Haloacetic Acid (e.g., ClCH₂COOH)

Salt (e.g., NaCl) + H₂O

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(Thiophen-2-ylthio)acetic acid.

Experimental Protocol: A Representative Methodology
The following protocol is a generalized procedure based on similar known reactions and should

be optimized for specific laboratory conditions.

Materials:

2-Mercaptothiophene

Chloroacetic acid

Sodium hydroxide (NaOH)

Water

Hydrochloric acid (HCl) for acidification

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Anhydrous magnesium sulfate or sodium sulfate for drying
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Procedure:

Preparation of the Thiolate: In a reaction vessel, dissolve 2-mercaptothiophene in an

aqueous solution of sodium hydroxide. The base will deprotonate the thiol to form the sodium

thiophen-2-thiolate.

Nucleophilic Substitution: To the solution of the thiolate, slowly add a solution of chloroacetic

acid. The reaction mixture is typically stirred at room temperature or with gentle heating to

facilitate the substitution reaction.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up and Acidification: Once the reaction is complete, the mixture is cooled to room

temperature. The aqueous solution is then acidified with hydrochloric acid to protonate the

carboxylate and precipitate the 2-(Thiophen-2-ylthio)acetic acid product.

Isolation and Purification: The precipitated solid can be collected by filtration. Further

purification can be achieved by recrystallization from an appropriate solvent system.

Alternatively, the product can be extracted into an organic solvent, dried over an anhydrous

salt, and the solvent evaporated to yield the purified product.

Potential Applications in Research and
Development
While specific applications of 2-(Thiophen-2-ylthio)acetic acid are not well-documented, the

structural motifs present in the molecule suggest its potential utility in several areas of chemical

and pharmaceutical research. Thiophene derivatives, in general, are known to possess a wide

range of biological activities, including anti-inflammatory, antimicrobial, and anticancer

properties[4][5].

Medicinal Chemistry
Scaffold for Drug Discovery: This compound can serve as a valuable building block for the

synthesis of more complex molecules with potential therapeutic applications. The carboxylic

acid group provides a handle for further chemical modifications, such as amide bond

formation, to create libraries of compounds for biological screening.
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Enzyme Inhibition: The thioether and carboxylic acid functionalities suggest that this

molecule could be explored as an inhibitor for various enzymes, where these groups can

interact with active site residues.

Materials Science
Polymer Chemistry: Thiophene-containing molecules are precursors to conductive polymers.

While this specific molecule's utility in this area is unexplored, it could potentially be used to

synthesize functionalized polymers with unique properties.

Safety and Handling
Based on information from commercial suppliers, 2-(Thiophen-2-ylthio)acetic acid should be

handled with care. The provided GHS hazard statements indicate that the compound may be

harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause

respiratory irritation. Standard laboratory safety precautions, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, are recommended when

handling this chemical.

Conclusion
2-(Thiophen-2-ylthio)acetic acid is a thiophene derivative with a confirmed molecular formula

and weight. While detailed scientific literature on its synthesis, properties, and applications is

sparse, this guide provides a foundational understanding of the compound based on available

data and established chemical principles. Its structure suggests potential as a versatile

intermediate in medicinal chemistry and materials science. Further research is warranted to

fully elucidate its chemical and biological properties and to explore its potential in various

scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1266796?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

